ethyl 2-(4-cyano-1H-1,2,3-triazol-1-yl)acetate
Cat. No. B1442488
Key on ui cas rn:
202003-10-9
M. Wt: 180.16 g/mol
InChI Key: LUOFZRBNQXEGJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08067407B2
Procedure details
4.1 g (31.9 mmol) of ethyl azidoacetate and 2.8 g (31.9 mmol) of 2-chloroacrylonitrile are stirred in 32 ml of water at a bath temperature of 80° C. for 16 h. After cooling to RT, the solution is acidified with 1 N hydrochloric acid and extracted with ethyl acetate. The organic phase is dried over sodium sulphate, filtered and concentrated under reduced pressure. 50 ml of ethanol and 10 drops of concentrated sulphuric acid are added to the residue, and the mixture is stirred under reflux for 16 h. For work-up, the reaction mixture is concentrated under reduced pressure, ethyl acetate is added to the residue, the suspension is washed with semiconcentrated sodium bicarbonate solution and the organic phase is dried over sodium sulphate. The solvent is removed completely on a rotary evaporator and the solid is dried under reduced pressure. Yield: 1.5 g (25% of theory)
Identifiers
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REACTION_CXSMILES
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[N:1]([CH2:4][C:5]([O:7][CH2:8][CH3:9])=[O:6])=[N+:2]=[N-:3].Cl[C:11](=[CH2:14])[C:12]#[N:13].Cl>O>[C:12]([C:11]1[N:3]=[N:2][N:1]([CH2:4][C:5]([O:7][CH2:8][CH3:9])=[O:6])[CH:14]=1)#[N:13]
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Inputs
Step One
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Name
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|
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Quantity
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4.1 g
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Type
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reactant
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Smiles
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N(=[N+]=[N-])CC(=O)OCC
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Name
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|
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Quantity
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2.8 g
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Type
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reactant
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Smiles
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ClC(C#N)=C
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Name
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Quantity
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32 mL
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture is stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase is dried over sodium sulphate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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50 ml of ethanol and 10 drops of concentrated sulphuric acid are added to the residue
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 16 h
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Duration
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16 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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For work-up, the reaction mixture is concentrated under reduced pressure, ethyl acetate
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ADDITION
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Type
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ADDITION
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Details
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is added to the residue
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WASH
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Type
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WASH
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Details
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the suspension is washed with semiconcentrated sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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the organic phase is dried over sodium sulphate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The solvent is removed completely on a rotary evaporator
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solid is dried under reduced pressure
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Outcomes
Product
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Name
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Type
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Smiles
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C(#N)C=1N=NN(C1)CC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
